Cas no 84537-86-0 (1,10-phenanthrolin-5-amine,2-pyridin-2-ylpyridine,ruthenium(2+),dihexafluorophosphate)

The compound 1,10-phenanthrolin-5-amine, 2-pyridin-2-ylpyridine, ruthenium(2+), dihexafluorophosphate is a ruthenium-based coordination complex featuring a mixed-ligand system. Its structure incorporates a 1,10-phenanthroline derivative with an amine functional group, enhancing its binding affinity and electronic properties, alongside a bipyridyl ligand for stability. The ruthenium(II) center confers redox activity and photophysical characteristics, making it suitable for applications in catalysis, photoelectrochemical cells, and molecular sensing. The dihexafluorophosphate counterion improves solubility in polar organic solvents while maintaining stability. This complex is valued for its tunable electronic properties, robust coordination geometry, and potential utility in advanced materials and energy conversion systems.

1,10-phenanthrolin-5-amine,2-pyridin-2-ylpyridine,ruthenium(2+),dihexafluorophosphate structure

84537-86-0 structure

Product Name:1,10-phenanthrolin-5-amine,2-pyridin-2-ylpyridine,ruthenium(2+),dihexafluorophosphate

CAS No:84537-86-0

MF:C₃₂H₂₅F₁₂N₇P₂Ru

MW:898.58616900444

CID:2805324

PubChem ID:57653411

Update Time:2025-10-19

1,10-phenanthrolin-5-amine,2-pyridin-2-ylpyridine,ruthenium(2+),dihexafluorophosphate Chemical and Physical Properties

Names and Identifiers

- 1,10-phenanthrolin-5-amine,2-pyridin-2-ylpyridine,ruthenium(2+),dihexafluorophosphate
- Ru(bpy)2(phen-5-NH2)(PF6)2
- 1,10-phenanthrolin-5-amine;2-pyridin-2-ylpyridine;ruthenium(2+);dihexafluorophosphate
- Bis(2,2'-bipyridine)-(5-aminophenanthroline)ruthenium bis(hexafluorophosphate)
- Bis(2,2'-bipyridine)-(5-aminophenanthroline)ruthenium bis(hexafluorophosphate), BioReagent, suitable for fluorescence
- CID 12081903
- Bis(2,2/'-bipyridine)-(5-aminophenanthroline)ruthenium bis(hexafluorophosphate)
- 146441-73-8
- 84537-86-0
- BIS(BIPYRIDINE)-(5-AMINOPHENANTHROLINE)R
- DTXSID30477241
- MDL： MFCD20921517
- Inchi： 1S/C12H9N3.2C10H8N2.2F6P.Ru/c13-10-7-8-3-1-5-14-11(8)12-9(10)4-2-6-15-12;2*1-3-7-11-9(5-1)10-6-2-4-8-12-10;2*1-7(2,3,4,5)6;/h1-7H,13H2;2*1-8H;;;/q;;;2*-1;+2
- InChI Key： QQMMCXKCYXQNNA-UHFFFAOYSA-N
- SMILES： [Ru+2].[P-](F)(F)(F)(F)(F)F.[P-](F)(F)(F)(F)(F)F.N1C=CC=C2C(=CC3=CC=CN=C3C=12)N.N1C=CC=CC=1C1C=CC=CN=1.N1C=CC=CC=1C1C=CC=CN=1

Computed Properties

Exact Mass: 899.049846g/mol
Monoisotopic Mass: 899.049846g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 21
Heavy Atom Count: 54
Rotatable Bond Count: 2
Complexity: 414
Covalently-Bonded Unit Count: 6
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103

1,10-phenanthrolin-5-amine,2-pyridin-2-ylpyridine,ruthenium(2+),dihexafluorophosphate Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 22-24/25
FLUKA BRAND F CODES：1-10
Storage Condition：−20°C

1,10-phenanthrolin-5-amine,2-pyridin-2-ylpyridine,ruthenium(2+),dihexafluorophosphate Pricemore >>

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